Cas no 26029-10-7 (4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide)

4-Isobutyl-5-phenyl-4H-1,2,4-triazol-3-ylhydrosulfide is a specialized heterocyclic compound featuring a 1,2,4-triazole core substituted with an isobutyl group, a phenyl ring, and a hydrosulfide moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of the hydrosulfide group enhances its utility as a versatile intermediate for further functionalization, while the triazole scaffold contributes to stability and bioactivity. Its well-defined molecular architecture makes it suitable for studies in ligand design, enzyme inhibition, and material science. The compound is typically handled under controlled conditions due to its reactive sulfur functionality, ensuring precise application in synthetic workflows.
4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide structure
26029-10-7 structure
Product Name:4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide
CAS No:26029-10-7
MF:C12H15N3S
MW:233.332600831985
MDL:MFCD05134110
CID:252315
PubChem ID:951874
Update Time:2025-06-07

4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-methylpropyl)-5-phenyl-
    • 4-(2-methylpropyl)-3-phenyl-1H-1,2,4-triazole-5-thione
    • 4-isobutyl-5-phenyl-4H-1,2,4-triazol-3-ylhydrosulfide
    • 4-ISOBUTYL-5-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL
    • 4-(2-methylpropyl)-5-phenyl-1,2,4-triazole-3-thiol
    • 4-isobutyl-5-phenyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • isobutylphenyltriazolylhydrosulfide
    • 4-(2-methylpropyl)-3-phenyl-1H-1, 2, 4-triazole-5-thione
    • 4-(2-Methylpropyl)-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • BB 0217276
    • DTXSID80359205
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2-methylpropyl)-5-phenyl-
    • JS-154C
    • SR-01000280031
    • UPCMLD0ENAT5960183:001
    • 4-(2-methylpropyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
    • 26029-10-7
    • CS-0116546
    • 4-Isobutyl-5-phenyl-4H-1,2,4-triazol-3-yl hydrosulfide
    • AKOS000100161
    • SCHEMBL12565565
    • SR-01000280031-1
    • J-515588
    • Z57643712
    • MFCD05134110
    • FT-0681130
    • STK190309
    • 4-(2-METHYLPROPYL)-5-PHENYL-2H-1,2,4-TRIAZOLE-3-THIONE
    • AM-879/42612829
    • 4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide
    • MDL： MFCD05134110
    • Inchi： 1S/C12H15N3S/c1-9(2)8-15-11(13-14-12(15)16)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,14,16)
    • InChI Key： FPKHPCNVTZTQPN-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2C=CC=CC=2)N1CC(C)C

Computed Properties

  • Exact Mass: 233.09900
  • Monoisotopic Mass: 233.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • Melting Point: 187-189
  • PSA: 69.51000
  • LogP: 2.88980

4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR14462-1g
4-Isobutyl-5-phenyl-4H-1,2,4-triazole-3-thiol
 26029-10-7 95%
1g
 £124.00 2025-02-19
Apollo Scientific
OR14462-5g
4-Isobutyl-5-phenyl-4H-1,2,4-triazole-3-thiol
 26029-10-7 95%
5g
 £455.00 2023-09-01
Apollo Scientific
OR14462-10g
4-Isobutyl-5-phenyl-4H-1,2,4-triazole-3-thiol
 26029-10-7 95%
10g
 £795.00 2023-09-01
Chemenu
CM338220-5g
4-Isobutyl-5-phenyl-4H-1,2,4-triazol-3-yl hydrosulfide
 26029-10-7 95%+
5g
 $425 2024-07-28
abcr
AB235300-500 mg
4-Isobutyl-5-phenyl-4H-1,2,4-triazol-3-ylhydrosulfide, 95%; .
 26029-10-7 95%
500mg
 €132.00 2023-04-27
abcr
AB235300-1 g
4-Isobutyl-5-phenyl-4H-1,2,4-triazol-3-ylhydrosulfide, 95%; .
 26029-10-7 95%
1g
 €187.10 2023-04-27
TRC
I780123-10mg
4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide
 26029-10-7
10mg
 $ 50.00 2022-06-04
TRC
I780123-50mg
4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide
 26029-10-7
50mg
 $ 65.00 2022-06-04
TRC
I780123-100mg
4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide
 26029-10-7
100mg
 $ 80.00 2022-06-04
Alichem
A019108936-5g
4-Isobutyl-5-phenyl-4H-1,2,4-triazole-3-thiol
 26029-10-7 95%
5g
 $403.20 2023-09-02

4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:26029-10-7)4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide
Order Number:A1180857
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:45
Price ($):345.0
Email:sales@amadischem.com

4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide Related Literature

Related Categories

26029-10-7 (4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:26029-10-7)4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide
A1180857
Purity:99%
Quantity:5g
Price ($):345.0
Email